Cas no 2648956-59-4 (5-bromo-3-methyl-2,3-dihydro-1-benzofuran)

• Product Name: 5-bromo-3-methyl-2,3-dihydro-1-benzofuran
• CAS No: 2648956-59-4
• MF: C₉H₉BrO
• MW: 213.071161985397
• CID: 6376869
• PubChem ID: 102225498
• Update Time: 2025-10-11

5-bromo-3-methyl-2,3-dihydro-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-methyl-2,3-dihydro-1-benzofuran
• Benzofuran, 5-bromo-2,3-dihydro-3-methyl-
• 2648956-59-4
• EN300-7149045

• Inchi： 1S/C9H9BrO/c1-6-5-11-9-3-2-7(10)4-8(6)9/h2-4,6H,5H2,1H3
• InChI Key： QZGSUYNCTBFYLI-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Br)C=C2C(C)C1

Computed Properties

• Exact Mass: 211.98368g/mol
• Monoisotopic Mass: 211.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.461±0.06 g/cm3(Predicted)
• Boiling Point: 229.1±39.0 °C(Predicted)

Additional information on 5-bromo-3-methyl-2,3-dihydro-1-benzofuran

Chemical Profile of 5-bromo-3-methyl-2,3-dihydro-1-benzofuran (CAS No. 2648956-59-4)

5-bromo-3-methyl-2,3-dihydro-1-benzofuran, identified by its CAS number 2648956-59-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzofuran class, a structural motif widely recognized for its biological activity and utility in drug development. The presence of a bromine substituent at the 5-position and a methyl group at the 3-position introduces specific electronic and steric properties, making it a valuable scaffold for synthetic chemists and pharmacologists.

The benzofuran core is a privileged structure in medicinal chemistry, frequently incorporated into molecules targeting various therapeutic areas, including oncology, neurology, and inflammation. The addition of halogen atoms, such as bromine, enhances the reactivity of the molecule, enabling further functionalization through cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex drug candidates with improved pharmacokinetic profiles.

In recent years, 5-bromo-3-methyl-2,3-dihydro-1-benzofuran has been explored as a key intermediate in the synthesis of novel bioactive compounds. Its structural framework allows for modifications that can fine-tune interactions with biological targets, such as enzymes and receptors. For instance, studies have demonstrated its potential utility in developing inhibitors of kinases and other enzymes implicated in cancer progression. The bromine atom serves as a handle for palladium-catalyzed reactions, facilitating the introduction of aryl or heteroaryl groups that can modulate binding affinity and selectivity.

One of the most compelling aspects of this compound is its role in generating derivatives with enhanced biological activity. Researchers have leveraged its scaffold to develop molecules with potential applications in treating neurological disorders. The dihydrobenzofuran ring system is known to exhibit favorable pharmacokinetic properties, including improved solubility and metabolic stability. Furthermore, the methyl group at the 3-position can be further functionalized to introduce additional pharmacophoric elements that enhance target engagement.

The synthesis of 5-bromo-3-methyl-2,3-dihydro-1-benzofuran typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include cyclization reactions followed by halogenation and alkylation steps. The choice of reagents and catalysts is critical to achieving high yields and purity, which are essential for downstream applications in medicinal chemistry. Advances in catalytic methods have enabled more efficient and sustainable synthetic strategies, aligning with the growing emphasis on green chemistry principles.

Recent publications highlight the versatility of 5-bromo-3-methyl-2,3-dihydro-1-benzofuran as a building block for drug discovery programs. For example, researchers have utilized this compound to develop small molecules that exhibit inhibitory effects on protein-protein interactions relevant to inflammatory diseases. The ability to modify both aromatic and aliphatic positions on the benzofuran core allows for extensive structural diversification, enabling the exploration of novel chemical space.

The pharmacological evaluation of derivatives derived from 5-bromo-3-methyl-2,3-dihydro-1-benzofuran has revealed promising activities in preclinical models. These studies often focus on assessing binding affinity to biological targets using computational methods and experimental techniques such as surface plasmon resonance (SPR) or X-ray crystallography. The combination of computational modeling with experimental validation provides a robust framework for optimizing lead compounds toward clinical development.

In conclusion,5-bromo-3-methyl-2,3-dihydro-1-benzofuran (CAS No. 2648956-59-4) represents a structurally interesting and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing next-generation therapeutics targeting diverse diseases. As synthetic methodologies continue to evolve and our understanding of biological mechanisms deepens,5-bromo-3-methyl-2,3-dihydro-1-benzofuran will likely remain at the forefront of medicinal chemistry innovation.